Cas no 13174-24-8 (N-Benzyl-1-(3,4-dimethoxyphenyl)methanamine)

• Product Name: N-Benzyl-1-(3,4-dimethoxyphenyl)methanamine
• CAS No: 13174-24-8
• MF: C₁₆H₁₉NO₂
• MW: 257.327564477921
• CID: 183755
• PubChem ID: 739191
• Update Time: 2025-05-24

N-Benzyl-1-(3,4-dimethoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-1-(3,4-dimethoxyphenyl)methanamine
• Benzenemethanamine,3,4-dimethoxy-N-(phenylmethyl)-
• BENZYL-(3,4-DIMETHOXYBENZYL)AMINE
• Benzyl-(3,4-dimethoxy-benzyl)-amine
• Benzyl-veratryl-amin
• benzyl-veratryl-amine
• N-benzyl-3,4-dimethoxybenzylamine
• N-benzyl-N-(3,4-dimethoxybenzyl)amine
• Z57329042
• Oprea1_359431
• Oprea1_441608
• benzyl[(3,4-dimethoxyphenyl)methyl]amine
• EU-0008688
• SCHEMBL3042373
• 13174-24-8
• Benzenemethanamine, 3,4-dimethoxy-N-(phenylmethyl)-
• AKOS000227351
• JUVDVCSGIUHGPB-UHFFFAOYSA-N
• J-006046
• CS-0302322
• FT-0636825
• N-[(3,4-dimethoxyphenyl)methyl]-1-phenylmethanamine

• MDL： MFCD01049058
• Inchi： 1S/C16H19NO2/c1-18-15-9-8-14(10-16(15)19-2)12-17-11-13-6-4-3-5-7-13/h3-10,17H,11-12H2,1-2H3
• InChI Key： JUVDVCSGIUHGPB-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CNCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 257.14200
• Monoisotopic Mass: 258.149404
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.1

Experimental Properties

• Density: g/cm3
• Boiling Point: 372°Cat760mmHg
• Flash Point: 156.6°C
• Refractive Index: 1.557
• PSA: 30.49000
• LogP: 3.38450

N-Benzyl-1-(3,4-dimethoxyphenyl)methanamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-Benzyl-1-(3,4-dimethoxyphenyl)methanamine

Recent Advances in the Study of N-Benzyl-1-(3,4-dimethoxyphenyl)methanamine (CAS: 13174-24-8)

N-Benzyl-1-(3,4-dimethoxyphenyl)methanamine (CAS: 13174-24-8) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and cancer. This research brief synthesizes the latest findings related to this compound, highlighting its pharmacological properties, synthetic pathways, and emerging therapeutic potentials.

One of the key areas of investigation has been the compound's role as a precursor or intermediate in the synthesis of more complex molecules. Researchers have demonstrated that N-Benzyl-1-(3,4-dimethoxyphenyl)methanamine can be efficiently synthesized through reductive amination of 3,4-dimethoxybenzaldehyde with benzylamine, followed by purification steps to achieve high yields. This synthetic route has been optimized to reduce by-products and improve scalability, making it a viable option for industrial applications.

In terms of pharmacological activity, recent in vitro studies have shown that N-Benzyl-1-(3,4-dimethoxyphenyl)methanamine exhibits moderate affinity for serotonin and dopamine receptors. These findings suggest its potential utility in the development of psychotropic drugs, particularly for conditions like depression and Parkinson's disease. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

Another promising avenue of research involves the compound's anti-cancer properties. Preliminary studies have indicated that N-Benzyl-1-(3,4-dimethoxyphenyl)methanamine may inhibit the proliferation of certain cancer cell lines, including breast and lung cancer cells. The mechanism of action appears to involve the disruption of mitochondrial function and induction of apoptosis. These results, while preliminary, warrant further investigation into the compound's potential as an anti-cancer agent.

Despite these promising findings, challenges remain in the development of N-Benzyl-1-(3,4-dimethoxyphenyl)methanamine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Additionally, the compound's structural features may lend themselves to further derivatization, offering opportunities to enhance its pharmacological profile.

In conclusion, N-Benzyl-1-(3,4-dimethoxyphenyl)methanamine (CAS: 13174-24-8) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its synthetic accessibility, combined with its diverse pharmacological activities, makes it a valuable candidate for further research. Future studies should focus on optimizing its therapeutic potential while addressing the challenges associated with its development as a drug candidate.